Cas no 868065-60-5 (3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-)
868065-60-5 structure
Product Name:3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-
CAS No:868065-60-5
MF:C9H9ClN2O
MW:196.63356089592
CID:3298373
PubChem ID:86078537
Update Time:2025-04-21
3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- 3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)-
- 868065-60-5
- SCHEMBL5233239
- DB-423193
- 2-chloro-4-isopropoxynicotinonitrile
-
- Inchi: 1S/C9H9ClN2O/c1-6(2)13-8-3-4-12-9(10)7(8)5-11/h3-4,6H,1-2H3
- InChI Key: CFFOYNJFRSBGQE-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=CC(OC(C)C)=C1C#N
Computed Properties
- Exact Mass: 196.0403406Da
- Monoisotopic Mass: 196.0403406Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.9Ų
3-PYRIDINECARBONITRILE, 2-CHLORO-4-(1-METHYLETHOXY)- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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